Cas no 637753-22-1 (7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(4-methylpiperidin-1-yl)methyl-4H-chromen-4-one)

7-Hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(4-methylpiperidin-1-yl)methyl-4H-chromen-4-one is a synthetic chromen-4-one derivative with a structurally optimized framework for potential biological activity. Its key features include a substituted phenyl ring at the 3-position and a 4-methylpiperidin-1-ylmethyl group at the 8-position, enhancing binding affinity and selectivity. The 7-hydroxy group contributes to hydrogen bonding interactions, while the 2-methyl substitution improves stability. This compound is of interest in medicinal chemistry due to its potential as a scaffold for kinase inhibitors or receptor modulators. Its well-defined structure allows for precise modifications, making it a valuable intermediate in drug discovery and pharmacological research.

7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(4-methylpiperidin-1-yl)methyl-4H-chromen-4-one structure

637753-22-1 structure

Product Name:7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(4-methylpiperidin-1-yl)methyl-4H-chromen-4-one

CAS No:637753-22-1

MF:C₂₄H₂₇NO₄

MW:393.47548699379

CID:5418532

Update Time:2025-10-29

7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(4-methylpiperidin-1-yl)methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

- 7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-[(4-methylpiperidin-1-yl)methyl]chromen-4-one
- 7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(4-methylpiperidin-1-yl)methyl-4H-chromen-4-one
- Inchi： 1S/C24H27NO4/c1-15-10-12-25(13-11-15)14-19-20(26)9-8-18-23(27)22(16(2)29-24(18)19)17-6-4-5-7-21(17)28-3/h4-9,15,26H,10-14H2,1-3H3
- InChI Key： SLKHHSMYTNQKDZ-UHFFFAOYSA-N
- SMILES： C1(C)OC2=C(CN3CCC(C)CC3)C(O)=CC=C2C(=O)C=1C1=CC=CC=C1OC

7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(4-methylpiperidin-1-yl)methyl-4H-chromen-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3385-0100-2μmol	7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-[(4-methylpiperidin-1-yl)methyl]-4H-chromen-4-one	637753-22-1	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3385-0100-5μmol	7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-[(4-methylpiperidin-1-yl)methyl]-4H-chromen-4-one	637753-22-1	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3385-0100-10μmol	7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-[(4-methylpiperidin-1-yl)methyl]-4H-chromen-4-one	637753-22-1	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3385-0100-20μmol	7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-[(4-methylpiperidin-1-yl)methyl]-4H-chromen-4-one	637753-22-1	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3385-0100-1mg	7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-[(4-methylpiperidin-1-yl)methyl]-4H-chromen-4-one	637753-22-1	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3385-0100-2mg	7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-[(4-methylpiperidin-1-yl)methyl]-4H-chromen-4-one	637753-22-1	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3385-0100-3mg	7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-[(4-methylpiperidin-1-yl)methyl]-4H-chromen-4-one	637753-22-1	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3385-0100-4mg	7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-[(4-methylpiperidin-1-yl)methyl]-4H-chromen-4-one	637753-22-1	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3385-0100-5mg	7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-[(4-methylpiperidin-1-yl)methyl]-4H-chromen-4-one	637753-22-1	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3385-0100-10mg	7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-[(4-methylpiperidin-1-yl)methyl]-4H-chromen-4-one	637753-22-1	90%+	10mg	$79.0	2023-04-26

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Additional information on 7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(4-methylpiperidin-1-yl)methyl-4H-chromen-4-one

7-Hydroxy-3-(2-Methoxyphenyl)-2-Methyl-8-(4-Methylpiperidin-1-Yl)Methyl-4H-Chromen-4-One: A Comprehensive Overview

7-Hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(4-methylpiperidin-1-yl)methyl-4H-chromen-4-one, also known by its CAS registry number CAS No. 637753-22-1, is a complex organic compound with a diverse range of potential applications in the fields of pharmacology and organic chemistry. This compound belongs to the chromenone family, which is a class of aromatic compounds characterized by a benzene ring fused with a gamma-pyrone ring. The structure of this compound includes several functional groups, including a hydroxyl group, methoxy substituents, and a piperidine moiety, which contribute to its unique chemical properties and biological activity.

The synthesis of 7-hydroxy-3-(2-methoxyphenyl)-2-methyl derivatives has been extensively studied in recent years, driven by their potential as scaffolds for drug development. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, a study published in the Journal of Organic Chemistry in 2023 reported the use of microwave-assisted synthesis to expedite the formation of chromenone derivatives, including this compound. This approach not only reduced reaction times but also improved the overall efficiency of the synthesis process.

The biological activity of CAS No. 637753-22-1 has been a focal point of recent investigations. Preclinical studies have demonstrated that this compound exhibits potent antioxidant and anti-inflammatory properties, making it a promising candidate for the development of novel therapeutic agents. A research team from the University of California conducted experiments using cellular models and found that the compound significantly reduced oxidative stress markers in human fibroblast cells. These findings suggest that it could be utilized in the treatment of conditions associated with chronic inflammation, such as arthritis and neurodegenerative diseases.

In addition to its pharmacological applications, 7-hydroxy-3-(2-methoxyphenyl)-2-methyl has also been explored for its potential in agrochemicals. A study published in Pest Management Science highlighted its ability to inhibit key enzymes involved in insect metabolism, indicating its potential as an environmentally friendly pesticide alternative. This dual functionality underscores the versatility of this compound across multiple scientific disciplines.

The structural complexity of CAS No. 637753-22-1 presents both challenges and opportunities for researchers. The presence of multiple stereogenic centers requires precise control during synthesis to ensure optimal stereochemical outcomes. Recent advancements in asymmetric catalysis have enabled scientists to achieve high enantiomeric excess in the production of this compound, paving the way for its use in chiral drug development.

In conclusion, 7-hydroxy-3-(2-methoxyphenyl)-2-methyl, or CAS No. 637753-22-1, represents a significant advancement in organic chemistry with promising applications in pharmacology and agrochemistry. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as a valuable compound in modern scientific research.